Cas no 1806841-49-5 (Methyl 2-amino-6-(chloromethyl)-3-(difluoromethyl)pyridine-5-acetate)

• Product Name: Methyl 2-amino-6-(chloromethyl)-3-(difluoromethyl)pyridine-5-acetate
• CAS No: 1806841-49-5
• MF: C₁₀H₁₁ClF₂N₂O₂
• MW: 264.656348466873
• CID: 4857772
• Update Time: 2025-05-24

Methyl 2-amino-6-(chloromethyl)-3-(difluoromethyl)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-6-(chloromethyl)-3-(difluoromethyl)pyridine-5-acetate

• Inchi： 1S/C10H11ClF2N2O2/c1-17-8(16)3-5-2-6(9(12)13)10(14)15-7(5)4-11/h2,9H,3-4H2,1H3,(H2,14,15)
• InChI Key： IMBPSWVYPYCYKI-UHFFFAOYSA-N
• SMILES： ClCC1C(=CC(C(F)F)=C(N)N=1)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• XLogP3: 1.3
• Topological Polar Surface Area: 65.2

Additional information on Methyl 2-amino-6-(chloromethyl)-3-(difluoromethyl)pyridine-5-acetate

Methyl 2-amino-6-(chloromethyl)-3-(difluoromethyl)pyridine-5-acetate (CAS No. 1806841-49-5): A Comprehensive Overview

Methyl 2-amino-6-(chloromethyl)-3-(difluoromethyl)pyridine-5-acetate, identified by its CAS number 1806841-49-5, is a compound of significant interest in the field of pharmaceutical chemistry. This compound, with its unique structural features, has garnered attention for its potential applications in drug development and medicinal chemistry. The presence of multiple functional groups, including amino, chloromethyl, and difluoromethyl substituents, makes it a versatile building block for synthesizing complex molecules.

The< strong>2-amino group in the molecule contributes to its reactivity and serves as a potential site for further functionalization. This property is particularly valuable in the synthesis of heterocyclic compounds, which are widely used in pharmaceuticals due to their biological activity. The< strong>6-(chloromethyl) moiety adds another layer of reactivity, enabling the formation of various chemical bonds and interactions with other molecules. This dual functionality makes the compound a valuable intermediate in the synthesis of more complex structures.

The< strong>3-(difluoromethyl) group is another critical feature of this compound. Difluoromethyl groups are known to enhance the metabolic stability and bioavailability of drug candidates. Their incorporation into molecular structures often leads to improved pharmacokinetic properties, making them highly sought after in medicinal chemistry. Additionally, the< strong>pyridine-5-acetate backbone provides a stable scaffold that can be modified to target specific biological pathways.

In recent years, there has been a growing interest in the development of novel pyridine derivatives for their potential therapeutic applications. Pyridine-based compounds have shown promise in various therapeutic areas, including oncology, infectious diseases, and central nervous system disorders. The specific combination of functional groups in Methyl 2-amino-6-(chloromethyl)-3-(difluoromethyl)pyridine-5-acetate makes it an attractive candidate for further exploration in these fields.

Recent studies have highlighted the importance of multifunctional intermediates in drug discovery pipelines. Compounds that contain multiple reactive sites can be used to synthesize a wide range of derivatives, each with unique properties and potential biological activities. Methyl 2-amino-6-(chloromethyl)-3-(difluoromethyl)pyridine-5-acetate fits well into this category, offering researchers a flexible platform for designing new molecules.

The< strong>chloromethyl group, in particular, has been extensively studied for its role in cross-coupling reactions. These reactions are fundamental in organic synthesis and are widely used to construct complex molecular architectures. The ability to introduce chloromethyl groups into a pyridine framework opens up numerous possibilities for generating novel heterocycles with tailored properties.

The incorporation of< strong>difluoromethyl groups has also been associated with improved pharmacological properties. Difluorinated compounds often exhibit enhanced binding affinity and selectivity towards biological targets. This has led to their increased use in the design of next-generation drugs. The presence of this group in Methyl 2-amino-6-(chloromethyl)-3-(difluoromethyl)pyridine-5-acetate suggests that it may be a valuable precursor for developing such advanced therapeutics.

In conclusion, Methyl 2-amino-6-(chloromethyl)-3-(difluoromethyl)pyridine-5-acetate (CAS No. 1806841-49-5) is a compound with significant potential in pharmaceutical research and development. Its unique structural features and reactivity make it a valuable intermediate for synthesizing complex molecules with diverse biological activities. As research continues to uncover new applications for pyridine derivatives, this compound is likely to play an important role in the discovery and development of novel therapeutic agents.